Cas no 61855-00-3 (5-(sulfanylmethyl)thiophene-3-carboxylic acid)

• Product Name: 5-(sulfanylmethyl)thiophene-3-carboxylic acid
• CAS No: 61855-00-3
• MF: C₆H₆O₂S₂
• MW: 174.240639209747
• CID: 464563
• PubChem ID: 71391674
• Update Time: 2025-04-19

5-(sulfanylmethyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-(mercaptomethyl)-
• 5-(sulfanylmethyl)thiophene-3-carboxylic acid
• DTXSID30813504
• 61855-00-3
• EN300-1288872

• Inchi： 1S/C6H6O2S2/c7-6(8)4-1-5(2-9)10-3-4/h1,3,9H,2H2,(H,7,8)
• InChI Key： IFHTWOWZKQWIPS-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C=C1CS

Computed Properties

• Exact Mass: 173.98098
• Monoisotopic Mass: 173.98092178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids